Cas no 58594-85-7 (Propanoic acid, 2-[4-[2-chloro-4-(trifluoromethyl)phenoxy]phenoxy]-)

• Product Name: Propanoic acid, 2-[4-[2-chloro-4-(trifluoromethyl)phenoxy]phenoxy]-
• CAS No: 58594-85-7
• MF: C₁₆H₁₂ClF₃O₄
• MW: 360.712294578552
• CID: 341540
• PubChem ID: 12906017
• Update Time: 2025-04-19

Propanoic acid, 2-[4-[2-chloro-4-(trifluoromethyl)phenoxy]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[4-[2-chloro-4-(trifluoromethyl)phenoxy]phenoxy]-
• 2-[4-[2-chloro-4-(trifluoromethyl)phenoxy]phenoxy]propanoic acid
• SCHEMBL9420232
• DTXSID90512642
• XICAAWCCLCEXMX-UHFFFAOYSA-N
• 58594-85-7
• alpha-[4-(2-Chloro-4-trifluoromethylphenoxy)phenoxy]propionic Acid
• 2-{4-[2-Chloro-4-(trifluoromethyl)phenoxy]phenoxy}propanoic acid

• Inchi： 1S/C16H12ClF3O4/c1-9(15(21)22)23-11-3-5-12(6-4-11)24-14-7-2-10(8-13(14)17)16(18,19)20/h2-9H,1H3,(H,21,22)
• InChI Key： XICAAWCCLCEXMX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC(=CC=1)OC(C(=O)O)C

Computed Properties

• Exact Mass: 360.03766
• Monoisotopic Mass: 360.0376210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76